Cas no 899992-53-1 (N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide)

• Product Name: N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide
• CAS No: 899992-53-1
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 5492606
• Update Time: 2025-11-01

N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide

• Inchi： 1S/C22H20N2O4/c25-18-15-20(28-19-12-6-5-11-17(18)19)21(26)24(16-9-3-1-4-10-16)22(27)23-13-7-2-8-14-23/h1,3-6,9-12,15H,2,7-8,13-14H2
• InChI Key： ODYWSOCGLKUPPL-UHFFFAOYSA-N
• SMILES： N1(C(N(C(C2OC3=C(C=CC=C3)C(=O)C=2)=O)C2=CC=CC=C2)=O)CCCCC1

Additional information on N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide

Professional Introduction to N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide (CAS No. 899992-53-1)

N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide, a compound with the CAS number 899992-53-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique chemical properties of this molecule make it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide consists of a chromene core linked to a piperidine moiety, each contributing distinct pharmacophoric features. The chromene ring, characterized by its oxygen-containing heterocycle, is known for its role in various biological processes and has been extensively studied for its pharmacological activities. On the other hand, the piperidine ring is a common pharmacophore in many drugs, offering favorable properties such as solubility and metabolic stability.

Recent research has highlighted the importance of chromene derivatives in the development of novel therapeutic agents. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The presence of the 4-oxochromene moiety in N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide suggests potential biological activity that warrants further exploration.

In addition to its chromene core, the phenyl group attached to the piperidine ring in this compound introduces additional functionality that can influence its interactions with biological targets. The phenyl group is a versatile substituent that can modulate the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. This feature makes N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide an intriguing candidate for structure-based drug design.

Current studies in medicinal chemistry emphasize the need for innovative molecular architectures to overcome existing challenges in drug development. The combination of chromene and piperidine moieties in this compound offers a unique framework that could lead to the discovery of new therapeutic entities. The carboxamide linkage between the two functional groups further enhances the complexity and potential diversity of biological activities.

The synthesis of N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of modern chemical methodologies in accessing complex molecules.

Evaluation of the pharmacological properties of N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide is currently underway in various preclinical models. Preliminary data suggest that this compound exhibits interesting biological activities that could be exploited for therapeutic purposes. Further investigation into its mechanism of action and pharmacokinetic profile will provide valuable insights into its potential as a drug candidate.

The development of novel drug candidates often involves extensive virtual screening and computational modeling to identify promising molecules. N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide has been subjected to computational studies to predict its binding interactions with biological targets. These studies have provided valuable information about its binding affinity and selectivity, which are critical parameters for successful drug development.

The integration of computational chemistry with experimental techniques has revolutionized the drug discovery process. By leveraging both approaches, researchers can accelerate the identification and optimization of lead compounds. N-(4-oxochromene-2-carbonyl)-N-phenylpiperidine-1-carboxamide exemplifies how interdisciplinary strategies can lead to innovative solutions in pharmaceutical research.

Future directions for research on N-(4-oxochromene-2carbonyl)-N-phenylpiperidine-1-carboxylamide include exploring its potential applications in treating neurological disorders and chronic diseases. The unique structural features of this compound make it a valuable scaffold for designing molecules with enhanced therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion, N-(4-oxochromene-2carbonyl)-N-phenylpiperidine-1-carboxylamide (CAS No. 89999253-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to future medical breakthroughs.